Cas no 127985-23-3 (Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI))

• Product name: Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI)
• CAS No: 127985-23-3
• MF: C₄₀H₄₄N₂O₁₈
• MW: 840.779960000001
• CID: 201852
• PubChem ID: 164251

Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-,(5S-trans)- (9CI)
• Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-...
• Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-te
• Glycine,N-[[5-[[4,6-dideoxy-4-(dimethylamino)-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl]oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-
• N,N-Dimethylpradimicin E
• ({[5-({5-(dimethylamino)-3-hydroxy-6-methyl-4-[(3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy]tetrahydro-2H-pyran-2-yl}oxy)-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6,8,13-tetrahydrobenzo[a]t
• Glycine, N-((5-((4,6-dideoxy-4-(dimethylamino)-3-O-beta-D-xylopyranosyl-beta-D-galatopyranosyl)oxy)-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-, hydrate (2:3)
• 2-[[5-[5-(dimethylamino)-3-hydroxy-6-methyl-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]acetic acid
• 127985-23-3

• Inchi： InChI=1S/C40H44N2O18/c1-12-6-18-25(32(51)22(12)38(55)41-10-21(45)46)24-16(9-17-26(33(24)52)29(48)15-7-14(56-5)8-19(43)23(15)28(17)47)30(49)36(18)59-40-35(54)37(27(42(3)4)13(2)58-40)60-39-34(53)31(50)20(44)11-57-39/h6-9,13,20,27,30-31,34-37,39-40,43-44,49-54H,10-11H2,1-5H3,(H,41,55)(H,45,46)/t13?,20?,27?,30-,31?,34?,35?,36-,37?,39?,40?/m0/s1
• InChI Key： UKUPYHQDSAALDA-KPMZEGKBSA-N
• SMILES： OC(CNC(C1C(C)=CC2=C(C3=C(O)C4C(C5C=C(OC)C=C(O)C=5C(=O)C=4C=C3[C@@H]([C@H]2OC2OC(C)C(N(C)C)C(OC3OCC(O)C(O)C3O)C2O)O)=O)C=1O)=O)=O

Computed Properties

• Exact Mass: 840.25892
• Monoisotopic Mass: 840.25891256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312Ų
• XLogP3: -1.8

Experimental Properties

• PSA: 311.77